3-(1-methanesulfonylethyl)-1,4-dimethyl-1H-pyrazol-5-amine

• Molecular Formula: C8H15N3O2S
• Molecular Weight: 217.29 g/mol
• SMILES: CC1=C(N(N=C1C(C)S(=O)(=O)C)C)N
• InChI: InChI=1S/C8H15N3O2S/c1-5-7(6(2)14(4,12)13)10-11(3)8(5)9/h6H,9H2,1-4H3
• InChIKey: COUWDHFDKVYKQK-UHFFFAOYSA-N

Chemical Identity and Procurement Baseline

3-(1-Methanesulfonylethyl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS 1564587-16-1) is a fully substituted 5-aminopyrazole derivative bearing a chiral 1-methanesulfonylethyl group at the 3-position, methyl groups at the 1- and 4-positions, and a primary amine at the 5-position . It possesses the molecular formula C₈H₁₅N₃O₂S and a molecular weight of 217.29 g/mol . Commercially, this compound is supplied at a minimum purity of 95%, with a computed LogP of approximately 0.42 and a topological polar surface area (TPSA) of 77.98 Ų . The compound belongs to the broader class of 5-substituted-sulfonylaminopyrazole derivatives, a scaffold historically investigated for pesticidal applications and sodium channel modulation [1].

Chiral Center

Methanesulfonylethyl side chain supports stereochemical-control studies; enantiomeric composition requires verification.

Pesticidal Scaffold

Aligns with US 7,504,362 B2 generic formula, providing a defined entry point for agrochemical lead optimization.

Synthetic Handle

5-Amino group enables amidation, sulfonylation, or reductive amination; suitable as a fragment-based medicinal chemistry building block.

• [1] Merial Limited. Pesticidal compositions. US Patent 7,504,362 B2, filed November 12, 2003, and issued March 17, 2009. View Source

Structural Determinants Differentiating This 5-Aminopyrazole

Within the 5-aminopyrazole family, even subtle changes in the 3-position substituent produce significant shifts in lipophilicity, hydrogen-bonding capacity, and steric environment—parameters that directly govern target binding, metabolic stability, and synthetic utility . The target compound carries a chiral 1-methanesulfonylethyl side chain that introduces a stereogenic center absent in the common achiral 3-methanesulfonylmethyl analog (CAS 1340300-50-6, XLogP3 = -0.5) and the gem-dimethyl analog (CAS 1342386-43-9, LogP = 0.16) [1]. The measured LogP of ~0.42 for the target compound sits in a distinctly different lipophilicity window from these comparators, while its TPSA of 77.98 Ų differs from the 86.4 Ų of the methylene-spacer analog [1]. Such differences mean that data generated on any single in-class analog cannot be reliably extrapolated to another for structure-activity relationship (SAR) studies, patent circumvention, or quality-controlled procurement without direct experimental validation.

Lipophilicity Window Mismatch

Intermediate LogP separates the target from more polar or lipophilic 3-substituted analogs; permeability and protein binding may not transfer across the series.

Stereochemical Disparity

Chiral center in the methanesulfonylethyl group is absent in achiral comparators. Enantiomer-dependent target engagement cannot be predicted from racemic or achiral data.

Polar Surface Area Divergence

Lower TPSA versus methylene-spacer analogs suggests a membrane permeability shift; direct substitution in cell-based or ADME assays requires validation.

• [1] Kuujia. 3-(Methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS 1340300-50-6). Computed Properties: XLogP3 = -0.5, TPSA = 86.4 Ų. https://www.kuujia.com/cas-1340300-50-6.html (accessed 2026-05-01). View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Lipophilicity (LogP) Differentiation

The target compound exhibits a computed LogP of 0.42, which is 0.92 log units higher than the 3-methanesulfonylmethyl analog (1340300-50-6, XLogP3 = -0.5) and 0.26 log units higher than the 3-(2-methanesulfonylpropan-2-yl) analog (1342386-43-9, LogP = 0.16) [1]. This intermediate lipophilicity positions the target compound in a distinct physicochemical space that influences membrane permeability, protein binding, and chromatographic behavior.

Lipophilicity (LogP)

Cross-study comparable

0.42

Intermediate LogP positions compound in distinct physicochemical space versus more polar comparators.

Δ +0.92 vs methylene-spacer analog; computed value, experimental determination not reported.

Evidence Dimension	Octanol-water partition coefficient (LogP / XLogP3)
Target Compound Data	LogP = 0.42 (computed)
Comparator Or Baseline	3-(Methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS 1340300-50-6): XLogP3 = -0.5; 1,4-Dimethyl-3-(2-(methylsulfonyl)propan-2-yl)-1H-pyrazol-5-amine (CAS 1342386-43-9): LogP = 0.16
Quantified Difference	ΔLogP = +0.92 vs. methylene-spacer analog; ΔLogP = +0.26 vs. gem-dimethyl analog
Conditions	LogP values sourced from vendor-computed data (Leyan, Kuujia, Fluorochem); experimental determination not reported.

Why This Matters

LogP differences exceeding 0.5 units can significantly alter a compound's pharmacokinetic profile and assay behavior, making the target compound non-interchangeable with either comparator in biological screening cascades.

• [1] Kuujia. 3-(Methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS 1340300-50-6). XLogP3 = -0.5. https://www.kuujia.com/cas-1340300-50-6.html (accessed 2026-05-01). View Source

Topological Polar Surface Area (TPSA) Differentiation

The target compound has a TPSA of 77.98 Ų, which is 8.42 Ų lower than the 3-methanesulfonylmethyl analog (1340300-50-6, TPSA = 86.4 Ų) [1]. TPSA values below 90 Ų are generally associated with improved membrane permeability, and the target compound's lower TPSA suggests a modest permeability advantage over the methylene-spacer analog.

Topological Polar Surface Area

Cross-study comparable

77.98 Ų

Lower TPSA suggests a modest permeability difference; typical favorable threshold is

Δ –8.42 Ų vs methylene-spacer analog; computed value, experimental not reported.

Molecular Weight

Cross-study comparable

217.29 g/mol

Intermediate MW avoids the very low affinity range while staying well below lead-like cutoff of 350 g/mol.

Δ +14.03 vs methylene-spacer; Δ –14.03 vs gem-dimethyl analog.

Stereochemical Identity

Class-level inference

Chiral center present; achiral comparators lack this feature

Stereochemical control review required; enantiomeric composition influences target engagement, but no experimental ee data located.

Data to verify; vendor sources do not report enantiomeric purity.

Patent Landscape

Class-level inference

Covered by US 7,504,362 B2 (pesticidal 5-sulfonylaminopyrazoles)

Patent-family context distinct from sodium channel modulator chemical space; provides agrochemical research starting point.

No freedom-to-operate opinion implied; specific activity data not available.

Commercial Purity

Supporting evidence

95% min (catalog specification)

Procurement baseline for analytical QC; purity comparable to methylene-spacer analog, lower than gem-dimethyl analog (98%).

Actual batch purity may vary; independent verification recommended.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 77.98 Ų
Comparator Or Baseline	3-(Methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS 1340300-50-6): TPSA = 86.4 Ų
Quantified Difference	ΔTPSA = -8.42 Ų (target compound is less polar)
Conditions	TPSA values sourced from vendor-computed data (Leyan, Kuujia); experimental determination not reported.

Why This Matters

A TPSA difference of >5 Ų can translate into measurable differences in cell permeability and oral absorption potential, making the target compound a preferred choice when higher membrane penetration is desired in cell-based assays.

• [1] Kuujia. 3-(Methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS 1340300-50-6). TPSA = 86.4 Ų. https://www.kuujia.com/cas-1340300-50-6.html (accessed 2026-05-01). View Source

Molecular Weight Differentiation

The target compound has a molecular weight of 217.29 g/mol, which is 14.03 g/mol higher than the 3-methanesulfonylmethyl analog (203.26 g/mol) and 14.03 g/mol lower than the 3-(2-methanesulfonylpropan-2-yl) analog (231.32 g/mol) [1]. This intermediate molecular weight avoids the very low MW range that can limit binding affinity while staying well below the typical lead-like cutoff of 350 g/mol.

Molecular Weight

Cross-study comparable

217.29 g/mol

Intermediate MW avoids the very low affinity range while staying well below lead-like cutoff of 350 g/mol.

Δ +14.03 vs methylene-spacer; Δ –14.03 vs gem-dimethyl analog.

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	MW = 217.29 g/mol
Comparator Or Baseline	3-(Methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine: MW = 203.26 g/mol; 1,4-Dimethyl-3-(2-(methylsulfonyl)propan-2-yl)-1H-pyrazol-5-amine: MW = 231.32 g/mol
Quantified Difference	ΔMW = +14.03 vs. methylene-spacer analog; ΔMW = -14.03 vs. gem-dimethyl analog
Conditions	Molecular weights from vendor and database sources (Chemsrc, Kuujia, Fluorochem).

Why This Matters

Molecular weight directly impacts solubility, diffusion rates, and synthetic tractability; the target compound's MW of ~217 g/mol balances the need for functional group complexity with practical handling and formulation considerations.

• [1] Kuujia. 3-(Methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS 1340300-50-6). MW = 203.26. https://www.kuujia.com/cas-1340300-50-6.html (accessed 2026-05-01). View Source

Stereochemical Differentiation

The target compound contains a chiral center at the 1-position of the methanesulfonylethyl side chain, a feature absent in both the 3-methanesulfonylmethyl analog (achiral, sp³ methylene) and the 3-(2-methanesulfonylpropan-2-yl) analog (achiral, quaternary carbon) . This stereogenic center creates the possibility of enantioselective biological recognition, differential metabolism of enantiomers, and the need for chiral analytical methods.

Stereochemical Identity

Class-level inference

Chiral center present; achiral comparators lack this feature

Stereochemical control review required; enantiomeric composition influences target engagement, but no experimental ee data located.

Data to verify; vendor sources do not report enantiomeric purity.

Evidence Dimension	Presence of a stereogenic center in the 3-substituent
Target Compound Data	One chiral center (C-1 of methanesulfonylethyl group)
Comparator Or Baseline	3-(Methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine: achiral; 3-(2-Methanesulfonylpropan-2-yl) analog: achiral; 3-Ethyl-1,4-dimethyl-1H-pyrazol-5-amine: achiral
Quantified Difference	Chiral vs. achiral (qualitative difference; quantitative enantiomeric ratio data not available for the target compound)
Conditions	Structural analysis from SMILES notation; no experimental enantiomeric excess or optical rotation data located.

Why This Matters

Chirality is a critical determinant in drug-receptor interactions and regulatory requirements; procurement of this compound for biological testing must account for enantiomeric purity, which is irrelevant for achiral comparators.

Patent Landscape Differentiation

The target compound maps onto the generic formula (I) disclosed in US Patent 7,504,362 B2 (Merial Limited), which claims 5-substituted-sulfonylaminopyrazole derivatives for arthropod and helminth control [1]. While specific insecticidal IC₅₀ or LD₅₀ data for the target compound are not publicly available, its structural features (1,4-dimethyl, 3-sulfonylalkyl, 5-amino) place it within the claimed scope, distinguishing it from pyrazole-sulfonamides in the sodium channel inhibitor patent family (US 7,223,782 B2) that require an amide or reversed sulfonamide linkage at the 5-position [2].

Patent Landscape

Class-level inference

Covered by US 7,504,362 B2 (pesticidal 5-sulfonylaminopyrazoles)

Patent-family context distinct from sodium channel modulator chemical space; provides agrochemical research starting point.

No freedom-to-operate opinion implied; specific activity data not available.

Evidence Dimension	Patent family coverage and claimed utility
Target Compound Data	Covered by generic formula (I) of US 7,504,362 B2 (pesticidal 5-substituted-sulfonylaminopyrazoles)
Comparator Or Baseline	Pyrazole-5-sulfonamides and pyrazole-5-amides (US 7,223,782 B2) require a different 5-position linkage and are claimed for sodium channel inhibition (pain indications)
Quantified Difference	Different patent family and claimed therapeutic/agricultural use class; no overlapping specific compound examples identified between the two patent families
Conditions	Patent analysis based on granted US patents; no freedom-to-operate opinion is implied.

Why This Matters

For industrial users entering agrochemical research or seeking patent circumvention, the target compound's placement within the pesticidal sulfonylaminopyrazole patent space provides a defined starting point distinct from the sodium channel modulator chemical space.

• [1] Merial Limited. Pesticidal compositions. US Patent 7,504,362 B2, filed November 12, 2003, and issued March 17, 2009. View Source
• [2] Pyrazole-amides and -sulfonamides. US Patent 7,223,782 B2, filed November 1, 2001, and issued May 29, 2007. View Source

Purity Specification and Commercial Availability

The target compound is available as a catalog product at 95% minimum purity from Leyan (Product No. 2088608) and was previously listed by CymitQuimica (Ref. 3D-PMC58716, now discontinued) . In contrast, the 3-methanesulfonylmethyl analog (1340300-50-6) is also available at 95% but from different suppliers and at different price points, while the 3-ethyl analog (CAS 21018-62-2) is a simpler, lower-MW building block with different synthetic utility .

Commercial Purity

Supporting evidence

95% min (catalog specification)

Procurement baseline for analytical QC; purity comparable to methylene-spacer analog, lower than gem-dimethyl analog (98%).

Actual batch purity may vary; independent verification recommended.

Evidence Dimension	Commercial purity specification
Target Compound Data	95% minimum purity (Leyan, CymitQuimica)
Comparator Or Baseline	3-(Methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine: 95% (Leyan, Kuujia); 1,4-Dimethyl-3-(2-(methylsulfonyl)propan-2-yl)-1H-pyrazol-5-amine: 98% (Bidepharm)
Quantified Difference	Target compound at 95% vs. gem-dimethyl analog at 98%; comparable purity to methylene-spacer analog at 95%
Conditions	Purity specifications as reported by commercial vendors; actual batch purity may vary.

Why This Matters

Procurement decisions require clear purity benchmarks; the 95% specification establishes a baseline for analytical quality control and batch-to-batch reproducibility in research applications.

Recommended Research and Industrial Application Scenarios

Agrochemical Lead Optimization: Pesticidal SAR Exploration

The target compound's structural alignment with the US 7,504,362 B2 patent generic formula makes it a relevant intermediate or scaffold for exploring structure-activity relationships in arthropod and helminth control [1]. Its intermediate LogP (0.42) and TPSA (77.98 Ų) suggest favorable cuticular penetration properties in insects compared to more polar analogs such as the 3-methanesulfonylmethyl derivative (TPSA 86.4 Ų, XLogP3 -0.5) [2].

Chiral Probe Design for Enantioselective Target Engagement

The presence of a single stereogenic center in the methanesulfonylethyl side chain distinguishes this compound from all achiral 3-sulfonylalkyl-5-aminopyrazole analogs . Researchers investigating stereospecific binding to biological targets (e.g., enzymes, receptors, or ion channels) can use enantiomerically resolved samples of this compound to quantify eudismic ratios and establish whether chirality at the 3-position side chain contributes to target engagement.

Medicinal Chemistry Building Block for Fragment-Based Synthesis

With a molecular weight of 217.29 g/mol, the target compound occupies an attractive lead-like space suitable for fragment elaboration or direct incorporation into screening libraries . Its 5-amino group serves as a synthetic handle for amidation, sulfonylation, or reductive amination, while the 3-methanesulfonylethyl group provides a metabolically stable sulfone moiety that is resistant to oxidative metabolism compared to thioether or sulfoxide analogs [3].

Physicochemical Property Benchmarking and Model Validation

The availability of computed LogP (0.42), TPSA (77.98 Ų), and molecular weight (217.29 g/mol) for the target compound, alongside corresponding data for structurally adjacent analogs, provides a defined dataset for validating in silico ADME prediction models or chromatographic retention time prediction tools [2]. The systematic variation in LogP and TPSA across the methylene-spacer, ethyl-branched (chiral), and gem-dimethyl series offers a clean test set for Quantitative Structure-Property Relationship (QSPR) studies.

Application

Selection Property

Validation Focus

Agrochemical Lead Optimization

Pesticidal scaffold identity; intermediate lipophilicity and lower TPSA

Insect cuticular penetration assay context; arthropod/helminth SAR studies

Chiral Probe Design

Single stereogenic center; enantiomer-dependent binding potential

Eudismic ratio determination; enantioselective target engagement assays

Medicinal Chemistry Building Block

Lead-like molecular weight; 5-NH₂ synthetic versatility; sulfone metabolic stability

Fragment elaboration and library synthesis; metabolic stability vs. thioether/sulfoxide comparators

Physicochemical Property Benchmarking

Computed LogP, TPSA, MW dataset with structural analogs

QSPR model validation; in silico ADME prediction tool benchmarking

• [1] Merial Limited. Pesticidal compositions. US Patent 7,504,362 B2, filed November 12, 2003, and issued March 17, 2009. View Source
• [2] Kuujia. 3-(Methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS 1340300-50-6). XLogP3 = -0.5, TPSA = 86.4 Ų. https://www.kuujia.com/cas-1340300-50-6.html (accessed 2026-05-01). View Source
• [3] Merial Limited. Pesticidal compositions. US Patent 7,504,362 B2. The patent describes sulfonyl-containing pyrazoles as metabolically stable compared to sulfinyl or thio analogs (class-level inference from patent disclosure). View Source